Cas no 1935849-24-3 (5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol)

• Product Name: 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol
• CAS No: 1935849-24-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6546809
• PubChem ID: 164643469
• Update Time: 2025-06-09

5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol
• EN300-1600030
• 1935849-24-3

• Inchi： 1S/C10H14N2O2/c1-4-5-7-9(13)11-8(6(2)3)12-10(7)14/h4,6H,1,5H2,2-3H3,(H2,11,12,13,14)
• InChI Key： OXCADPNMVIQRIZ-UHFFFAOYSA-N
• SMILES： OC1=C(CC=C)C(NC(C(C)C)=N1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol

Research Brief on 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol (CAS: 1935849-24-3)

The compound 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol (CAS: 1935849-24-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pyrimidine derivatives. The presence of both prop-2-en-1-yl and propan-2-yl substituents on the pyrimidine ring confers unique chemical reactivity, making it a versatile building block for further modifications. Researchers have successfully employed this compound in the development of targeted inhibitors for various enzymatic pathways, particularly those involved in inflammatory and proliferative diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol exhibits moderate inhibitory effects against several kinase targets, including those implicated in cancer progression. The compound's ability to modulate these pathways suggests potential applications in oncology drug discovery. However, further optimization of its pharmacokinetic properties is required to enhance its therapeutic potential.

The synthesis of 1935849-24-3 has been optimized in recent publications, with improved yields and purity reported using novel catalytic systems. These advancements have facilitated larger-scale production, enabling more extensive biological evaluation. Structural analogs derived from this core scaffold are currently being screened for enhanced potency and selectivity against various disease targets.

From a drug development perspective, the compound's relatively simple structure offers advantages in terms of synthetic accessibility and potential for structural diversification. Several research groups have reported successful derivatization at multiple positions on the pyrimidine ring, leading to libraries of compounds with varied biological activities. These efforts are contributing to structure-activity relationship (SAR) studies that may yield more potent therapeutic candidates.

In conclusion, 5-(prop-2-en-1-yl)-2-(propan-2-yl)pyrimidine-4,6-diol represents a promising scaffold in medicinal chemistry with demonstrated biological activity and significant potential for further development. Ongoing research aims to elucidate its mechanism of action more precisely and to optimize its properties for specific therapeutic applications. The compound's CAS number, 1935849-24-3, has become increasingly prominent in recent patent applications, indicating growing commercial interest in its pharmaceutical applications.